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Compound of Interest

Compound Name:
8-Methoxy-chroman-3-carboxylic

acid

Cat. No.: B021784 Get Quote

Application Notes and Protocols for 8-Methoxy-
chroman-3-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for

reactions involving 8-Methoxy-chroman-3-carboxylic acid, a versatile heterocyclic compound

with significant potential in medicinal chemistry and materials science. This document outlines

detailed synthetic protocols, summarizes key quantitative data, and illustrates relevant

biological pathways to guide researchers in their experimental design.

Physicochemical Properties and Handling
8-Methoxy-chroman-3-carboxylic acid is typically an off-white crystalline powder. Key

physicochemical data are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₂O₄ [1]

Molecular Weight 208.21 g/mol [1]

Melting Point 170-175 °C [1]

Purity ≥97% [2]

Solubility
Soluble in DMSO and DMF.

Poorly soluble in water.
[3]

Storage
Store at 0-8 °C, protected from

light and moisture.
[1]

Synthesis of 8-Methoxy-chroman-3-carboxylic Acid
Two primary synthetic routes for the preparation of 8-Methoxy-chroman-3-carboxylic acid
are outlined below. These involve the oxidation of a precursor aldehyde and the reduction of a

coumarin intermediate.

Route 1: Oxidation of 8-Methoxy-chroman-3-
carbaldehyde
This method utilizes the Pinnick oxidation to convert the corresponding aldehyde to the

carboxylic acid under mild conditions.[4][5] This reaction is known for its tolerance of various

functional groups.[5]

Experimental Protocol (Adapted from a general Pinnick oxidation protocol)[6]:

Dissolution: Dissolve 8-Methoxy-chroman-3-carbaldehyde (1.0 equiv) in a 1:1 mixture of tert-

butanol and water.

Addition of Reagents: To the stirred solution at room temperature, add 2-methyl-2-butene

(10.0 equiv) as a scavenger, followed by sodium dihydrogen phosphate (NaH₂PO₄, 5.0

equiv).
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Oxidation: Add sodium chlorite (NaClO₂, 4.0 equiv) portion-wise over 30 minutes,

maintaining the temperature below 25 °C.

Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Quenching: Upon completion, cool the mixture to 0 °C and quench by the slow addition of a

saturated aqueous solution of sodium sulfite (Na₂SO₃).

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Washing and Drying: Combine the organic layers and wash with brine (2 x 30 mL). Dry the

organic phase over anhydrous sodium sulfate (Na₂SO₄).

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography (Silica gel, Hexane:Ethyl Acetate

gradient) to afford 8-Methoxy-chroman-3-carboxylic acid.

Route 2: Reduction of 8-Methoxycoumarin-3-carboxylic
Acid
This approach involves the synthesis of the corresponding coumarin derivative followed by

catalytic hydrogenation to saturate the pyran ring.[4]

Step 2a: Synthesis of 8-Methoxycoumarin-3-carboxylic Acid

This intermediate can be synthesized via the Knoevenagel condensation of 2-hydroxy-3-

methoxybenzaldehyde with diethyl malonate, followed by hydrolysis. A 99% yield has been

reported for the synthesis of the analogous 8-methoxy-2-oxo-2H-chromene-3-carboxylic acid.

[7]

Step 2b: Catalytic Hydrogenation of 8-Methoxycoumarin-3-carboxylic Acid

The double bond in the pyran ring of the coumarin is reduced to yield the chroman structure.

Experimental Protocol (General procedure for catalytic hydrogenation):
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Catalyst Preparation: In a high-pressure reaction vessel, suspend 8-methoxycoumarin-3-

carboxylic acid (1.0 equiv) in a suitable solvent such as ethanol or ethyl acetate.

Catalyst Addition: Add a catalytic amount of Palladium on carbon (Pd/C, 10 mol%) to the

suspension.

Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with

hydrogen to 50-100 psi.

Reaction Conditions: Stir the reaction mixture vigorously at room temperature for 12-24

hours. The reaction may require gentle heating (40-60 °C) to proceed to completion.

Work-up: After the reaction is complete (monitored by TLC or LC-MS), carefully vent the

hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude 8-Methoxy-
chroman-3-carboxylic acid, which can be further purified by recrystallization or column

chromatography.

Quantitative Data Summary
The following table summarizes available data for the synthesis of 8-Methoxy-chroman-3-
carboxylic acid and its precursors. Direct comparative yield data for the synthesis of the target

molecule is limited in the literature.
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Compound
Synthetic
Method

Yield (%)
Melting
Point (°C)

Analytical
Data

Reference

8-Methoxy-2-

oxo-2H-

chromene-3-

carboxylic

acid

Knoevenagel

condensation

& Hydrolysis

99% 215-218 °C
IR, ¹H NMR,

¹³C NMR
[7]

cis/trans-

(±)-3-Alkyl-

3,4-dihydro-

6,7-

dimethoxy-1-

oxo-1H-

isochromene-

4-carboxylic

acids

Reaction of

homophthalic

anhydride

with

aldehydes

85-92% Not specified
¹H NMR, ¹³C

NMR, HRMS
[8]

Note: The ¹H NMR spectrum of a related dimethoxy-isochromene carboxylic acid shows

characteristic peaks for the methoxy groups around 3.8 ppm and the carboxylic acid proton at a

significantly downfield shift.[8] For 8-methoxythiochromane-3-carboxylic acid, the methoxy

protons appear at 3.8 ppm and the carboxylic acid proton at 12.1 ppm in DMSO-d₆.[1]

Experimental Workflows
The synthesis of 8-Methoxy-chroman-3-carboxylic acid can be visualized as a series of

sequential or parallel experimental steps.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.creative-diagnostics.com/rho-signaling-pathway.htm
https://www.mdpi.com/1422-8599/2025/2/M1988
https://www.mdpi.com/1422-8599/2025/2/M1988
https://www.researchgate.net/figure/The-ROCK-signaling-pathway-with-focus-on-survival-and-regeneration-Nogo-MAG-OMgp_fig1_51782172
https://www.benchchem.com/product/b021784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route 1: Oxidation

Route 2: Reduction

8-Methoxy-chroman-
3-carbaldehyde

Pinnick Oxidation
(NaClO2, NaH2PO4,
2-methyl-2-butene)

8-Methoxy-chroman-
3-carboxylic acid

2-Hydroxy-3-methoxy-
benzaldehyde +
Diethyl Malonate

Knoevenagel
Condensation Ester Hydrolysis 8-Methoxycoumarin-

3-carboxylic acid
Catalytic Hydrogenation

(H2, Pd/C)
8-Methoxy-chroman-

3-carboxylic acid

Click to download full resolution via product page

Caption: Synthetic routes to 8-Methoxy-chroman-3-carboxylic acid.

Biological Signaling Pathways
Derivatives of chroman-3-carboxylic acid have shown potential as inhibitors of Rho-associated

coiled-coil containing protein kinase 2 (ROCK2) and as antioxidants.

ROCK2 Inhibition Pathway
ROCK2 is a serine/threonine kinase that plays a crucial role in regulating the actin

cytoskeleton. Its signaling cascade is initiated by the activation of the small GTPase RhoA.

Inhibition of ROCK2 is a therapeutic strategy for various diseases.[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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